molecular formula C8H9NO3 B050826 6-Ethyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid CAS No. 54881-17-3

6-Ethyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid

Cat. No. B050826
CAS RN: 54881-17-3
M. Wt: 167.16 g/mol
InChI Key: QTGMQKBCDNYHSK-UHFFFAOYSA-N
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Description

“6-Ethyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid” belongs to a group of esters of 2-oxo- and 1,2,3,4-tetrahydropyrimidine-5-carboxylic acids . These compounds exhibit a wide spectrum of biological activities .


Molecular Structure Analysis

The molecular structure of “6-Ethyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid” includes a dihydropyrimidine ring . The InChI code for this compound is 1S/C8H9NO3/c1-2-6-3-5 (8 (11)12)4-7 (10)9-6/h3-4H,2H2,1H3, (H,9,10) (H,11,12) .


Physical And Chemical Properties Analysis

The molecular weight of “6-Ethyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid” is 167.16 g/mol . It has a melting point of 307-309°C . The compound is a powder at room temperature .

Scientific Research Applications

Organic Synthesis

“6-Ethyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid” is an important building block in organic synthesis . It can be used in the synthesis of various compounds, including several drugs.

Drug Precursors

This compound can be used as a precursor in the synthesis of drugs . For example, it can react with active methylene nitriles to afford 2-oxo-1,2-dihydropyridine-3-carboxylic acid derivatives, which are useful as drug precursors .

Inhibitor of Protein Kinases

Similar compounds, such as “6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 4-methoxybenzoate”, have been studied for their potential applications in inhibiting the growth of certain cancer cell lines. They have been used as inhibitors of protein kinases.

Anticancer Drug Development

The structural diversity of this reaction renders it a powerful tool using very simple building blocks . Furthermore, the pharmacological effect of DHPMs has been widely investigated, mainly focusing on anticancer drug development .

Kinesin-5 Inhibitor

Monastrol is a DHPM identified as a kinesin-5 inhibitor, involved in the separation of genetic material during mitosis. The inhibition of this enzyme leads to cell cycle arrest at the G2/M phase and activation of signaling ways, which leads to cellular apoptosis .

Synthesis of Highly Functionalized Heterocycles

The Biginelli reaction is an acid-catalyzed, three-component reaction between an aldehyde, a hydrogen methylene active compound, and urea (or its analogue) and constitutes a rapid and easy synthesis of highly functionalized heterocycles .

Safety and Hazards

The safety information for “6-Ethyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid” indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) .

properties

IUPAC Name

2-ethyl-6-oxo-1H-pyridine-4-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H9NO3/c1-2-6-3-5(8(11)12)4-7(10)9-6/h3-4H,2H2,1H3,(H,9,10)(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QTGMQKBCDNYHSK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC(=CC(=O)N1)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H9NO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20913749
Record name 2-Ethyl-6-hydroxypyridine-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20913749
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

167.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-Ethyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid

CAS RN

97659-42-2, 54881-17-3
Record name 2-Ethyldihydro-6-oxoisonicotinic acid
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0097659422
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 2-Ethyl-6-hydroxypyridine-4-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20913749
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-ethyldihydro-6-oxoisonicotinic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.097.632
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Record name 6-ethyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Reactant of Route 6
6-Ethyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid

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